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Compound of Interest

Compound Name: 3-Bromopyridine-D4

Cat. No.: B571381

An In-depth Technical Guide on the Safety Data for 3-Bromopyridine-D4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for 3-
Bromopyridine-D4. Due to the limited specific safety studies on the deuterated form, this
guide also incorporates data from the well-characterized non-deuterated analog, 3-
Bromopyridine, to provide a thorough understanding of the potential hazards. All data derived
from the non-deuterated form is clearly indicated.

Chemical and Physical Properties

3-Bromopyridine-D4 is a deuterated isotopologue of 3-Bromopyridine. The substitution of
hydrogen with deuterium atoms is primarily for use in mechanistic studies, as a tracer in
Nuclear Magnetic Resonance (NMR) spectroscopy, and to potentially alter metabolic pathways
in drug development.[1]

Table 1: Identification and Physical Properties of 3-Bromopyridine-D4
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Property Value Source

3-bromo-2,4,5,6-
IUPAC Name ] o [2]
tetradeuteriopyridine

3-BROMOPYRIDINE-D4, 3-
Synonyms bromopyridine-2,4,5,6-d4, m- [2]
Bromopyridine-d4

CAS Number 66148-14-9 [21[3]
Molecular Formula CsDa4BrN

Molecular Weight 162.02 g/mol

Purity >98%

Isotopic Enrichment 98 atom % D

Table 2: Physical and Chemical Properties of 3-Bromopyridine (Non-Deuterated Analog)

Property Value Source
Appearance Colorless liquid

Density 1.640 g/cm3

Melting Point -27 °C

Boiling Point 173 °C

Flash Point 51 °C (124 °F)

Hazard Identification and Classification

Detailed toxicological studies for 3-Bromopyridine-D4 are not readily available. Therefore, the
hazard classification is based on the data for 3-Bromopyridine. The primary difference between
the two compounds is the isotopic substitution, which is not expected to significantly alter the
fundamental chemical hazards.

Table 3: GHS Hazard Classification for 3-Bromopyridine
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Pictograms:

GHSO02 (Flammable), GHSO07 (Exclamation Mark)
Signal Word: Warning

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and risk. The following
procedures are based on the known hazards of 3-Bromopyridine.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Use explosion-proof electrical, ventilating, and lighting equipment.

o Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing to prevent skin contact.
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» Respiratory Protection: If working outside a fume hood or if vapors are generated, use a
NIOSH/MSHA approved respirator with an appropriate cartridge for organic vapors.

Handling Procedures:

Avoid breathing vapors or mist.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.

Do not eat, drink, or smoke in the work area.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents and strong acids.

Store in a flammables-designated area.

Some suppliers recommend storage at 2-8°C or -20°C for long-term stability.

The logical workflow for the safe handling of 3-Bromopyridine-D4 is illustrated in the diagram
below.
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Safe Handling Workflow for 3-Bromopyridine-D4.

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Table 4: First Aid Procedures for 3-Bromopyridine Exposure
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Exposure Route Procedure Source

Move the person to fresh air. If

breathing is difficult, give
Inhalation oxygen. If not breathing, give

artificial respiration. Call a

physician.

Immediately remove all
contaminated clothing. Wash
i skin with soap and plenty of
Skin Contact )
water for at least 15 minutes.
Seek immediate medical

attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ] o
easy to do. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

Do NOT induce vomiting.
Never give anything by mouth
) to an unconscious person.
Ingestion ) i
Rinse mouth with water. Call a
physician or poison control

center immediately.

Experimental Protocols

Specific toxicological or safety-related experimental protocols for 3-Bromopyridine-D4 are not
available in the public domain. However, general protocols for handling deuterated compounds
in research settings and for working with pyridine compounds are relevant.

General Protocol for Handling Deuterated Compounds
for NMR Analysis
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Deuterated compounds like 3-Bromopyridine-D4 are often used in NMR spectroscopy.
e Sample Preparation:

o For a solid sample, accurately weigh the desired amount and dissolve it in the appropriate
deuterated solvent.

o For a liquid sample, add 1-2 drops directly into an NMR tube and dilute with the
deuterated solvent.

o Cap the NMR tube securely and mix thoroughly.
o Data Acquisition:
o Insert the NMR tube into the spectrometer.

o The instrument uses the deuterium signal from the solvent to stabilize the magnetic field
(deuterium lock).

o Acquire the NMR spectrum.
e Post-Analysis:

o Properly dispose of the NMR tube contents as hazardous chemical waste.

General Work-up Protocol for Reactions Involving
Pyridine Compounds

Pyridine and its derivatives can often be challenging to remove from reaction mixtures.
e Acidic Wash:
o Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate).

o Wash the organic layer with a dilute aqueous acid (e.g., 1M HCI). The acid protonates the
pyridine, forming a water-soluble salt that partitions into the aqueous layer.

o Separate the layers and wash the organic layer with water and then brine.
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o Dry the organic layer over an anhydrous drying agent (e.g., NazS0Oa), filter, and
concentrate.

o Copper Sulfate Wash (for acid-sensitive compounds):

o Wash the organic layer with an aqueous solution of copper(ll) sulfate. Pyridine forms a
water-soluble complex with copper ions. A color change to deep blue indicates the
removal of pyridine.

The workflow for removing pyridine from a reaction mixture is depicted below.

Reaction Mixture Containing Pyridine

Is the product acid-stable?

Perform Acidic Wash (e.g., 1M HCI) Perform Copper Sulfate Wash

Dry and Concentrate Organic Layer

Purified Product

Click to download full resolution via product page

Workflow for Pyridine Removal from Reaction Mixtures.

Toxicological Information
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No specific toxicological studies on 3-Bromopyridine-D4 were identified. The information
below is for 3-Bromopyridine.

e Acute Effects: Harmful if swallowed. Causes skin, eye, and respiratory tract irritation.
» Chronic Effects: The chronic health effects have not been thoroughly investigated.
Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.

» Conditions to Avoid: Heat, flames, sparks, and incompatible materials.

¢ Incompatible Materials: Strong oxidizing agents, strong acids.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,
nitrogen oxides, and hydrogen bromide gas.

Disclaimer

This document is intended for informational purposes only and is based on currently available
data. It is not a substitute for a formal Safety Data Sheet (SDS). Users should always consult
the SDS provided by the manufacturer before handling this chemical and conduct their own risk
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Bromopyridine-D4 safety data sheet (SDS)
information.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571381#3-bromopyridine-d4-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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